Cas no 2287287-46-9 (2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]-)

• Product Name: 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]-
• CAS No: 2287287-46-9
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 5835643
• PubChem ID: 137943536
• Update Time: 2025-05-24

2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]-
• EN300-6495513
• 2287287-46-9
• 1-(Dimethylcarbamoylsulfanyl)naphthalene-2-carboxylic acid
• 1-[(dimethylcarbamoyl)sulfanyl]naphthalene-2-carboxylic acid

• Inchi： 1S/C14H13NO3S/c1-15(2)14(18)19-12-10-6-4-3-5-9(10)7-8-11(12)13(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： KCYGICDLBCIYSS-UHFFFAOYSA-N
• SMILES： C1(SC(N(C)C)=O)=C2C(C=CC=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 439.3±47.0 °C(Predicted)
• pka: 3.81±0.30(Predicted)

Additional information on 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]-

Introduction to 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- (CAS No. 2287287-46-9)

2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- (CAS No. 2287287-46-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as N-(dimethylthiocarbamoyl)naphthalene-2-carboxylic acid, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- is C₁₃H₁₃NOS₂, with a molecular weight of approximately 267.36 g/mol. The compound consists of a naphthalene ring system linked to a carboxylic acid group and a thiocarbamate moiety. The presence of the naphthalene ring provides the molecule with aromatic stability, while the thiocarbamate group imparts unique reactivity and biological properties.

In terms of physical properties, 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- is a white to off-white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The synthesis of 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- can be achieved through several routes. One common method involves the reaction of 2-naphthalenecarboxylic acid with dimethylthiocarbamoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, resulting in the formation of the desired product. Another approach involves the reaction of 2-naphthalenecarboxylic acid with dimethylamine and carbon disulfide under appropriate conditions to form the thiocarbamate derivative.

Recent research has focused on the biological activities and potential therapeutic applications of 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]-. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have potential applications in the management of inflammatory conditions such as arthritis and inflammatory bowel disease.

The cytotoxicity profile of 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- has also been evaluated in various cancer cell lines. In vitro studies have shown that it exhibits selective cytotoxicity against certain cancer cells while sparing normal cells. This selective toxicity is an important characteristic for potential anticancer agents, as it can minimize adverse side effects associated with conventional chemotherapy.

To further explore the therapeutic potential of 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]-, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Preliminary results from these trials are promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its pharmacokinetics and long-term safety profile.

In conclusion, 2-Naphthalenecarboxylic acid, 1-[[(dimethylamino)carbonyl]thio]- (CAS No. 2287287-46-9) is a multifaceted compound with a range of biological activities that make it an attractive candidate for various therapeutic applications. Its unique chemical structure and favorable physicochemical properties contribute to its potential as a novel drug candidate in the fields of antioxidants, anti-inflammatory agents, and anticancer therapeutics. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge.